Cas no 62171-58-8 (Benzoic acid, 2-(1,1-dimethylethyl)-, ethyl ester)

Benzoic acid, 2-(1,1-dimethylethyl)-, ethyl ester structure
62171-58-8 structure
Product Name:Benzoic acid, 2-(1,1-dimethylethyl)-, ethyl ester
CAS No:62171-58-8
MF:C13H18O2
MW:206.280824184418
CID:455646
PubChem ID:23345333
Update Time:2025-04-19

Benzoic acid, 2-(1,1-dimethylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(1,1-dimethylethyl)-, ethyl ester
    • ethyl 2-tert-butylbenzoate
    • SCHEMBL1787314
    • 62171-58-8
    • AKOS020228632
    • DTXSID90633245
    • Inchi: 1S/C13H18O2/c1-5-15-12(14)10-8-6-7-9-11(10)13(2,3)4/h6-9H,5H2,1-4H3
    • InChI Key: GSJBZTCJUGDXPA-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=CC=1C(C)(C)C)=O

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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